3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide

• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 3-morpholin-4-yl-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C13H19N3O2/c17-13(4-6-16-7-9-18-10-8-16)15-11-12-3-1-2-5-14-12/h1-3,5H,4,6-11H2,(H,15,17)
• InChI Key: OHZMWDHDXIYLGT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC(=O)NCC2=CC=CC=N2

Description

3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide is a useful research compound. Its molecular formula is C13H19N3O2 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-morpholinepropionate (5.0 g, 28.9 mmol) in MeOH (25 mL) was added 2N NaOH (17.3 mL, 34.6 mmol). The mixture was stirred for 1 h then concentrated in vacuo. The residue was suspended in dichloromethane (125 mL) and DMF (30 μL) was added followed by oxalylchloride (10 mL, 115.6 mmol). The mixture was allowed to stir for 2 h. then concentrated in vacuo. The resulting solid was added portion-wise to a solution of 2-(aminomethyl)pyridine (2.88 mL, 28.2 mmol) and triethylamine (9.0 mL, 64.86 mmol) in dichloromethane (200 mL). The mixture was stirred at ambient temperature for 1 h. then washed with water (300 mL). The organic layer was dried over anhydrous sodium sulfate and concentrated to yield 3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide (5.56 g, 77%).